Cas no 1544914-24-0 (methyl5-cyclobutylpiperidine-3-carboxylate)

Methyl 5-cyclobutylpiperidine-3-carboxylate is a specialized heterocyclic compound featuring a piperidine core substituted with a cyclobutyl group at the 5-position and a methyl ester at the 3-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The cyclobutyl moiety enhances steric and electronic properties, while the ester group provides versatility for further functionalization. Its rigid yet modifiable framework is advantageous in medicinal chemistry for designing bioactive compounds with tailored pharmacokinetic profiles. The compound's stability and synthetic accessibility further contribute to its utility in research and industrial applications.
methyl5-cyclobutylpiperidine-3-carboxylate structure
1544914-24-0 structure
Product Name:methyl5-cyclobutylpiperidine-3-carboxylate
CAS No:1544914-24-0
MF:C11H19NO2
MW:197.27406334877
CID:5263299
Update Time:2025-08-03

methyl5-cyclobutylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl5-cyclobutylpiperidine-3-carboxylate
    • Inchi: 1S/C11H19NO2/c1-14-11(13)10-5-9(6-12-7-10)8-3-2-4-8/h8-10,12H,2-7H2,1H3
    • InChI Key: FXHFWDZIUOMVJZ-UHFFFAOYSA-N
    • SMILES: C(C1CNCC(C2CCC2)C1)(=O)OC

methyl5-cyclobutylpiperidine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-648316-1.0g
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Enamine
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Additional information on methyl5-cyclobutylpiperidine-3-carboxylate

Introduction to Methyl 5-Cyclobutylpiperidine-3-Carboxylate (CAS No. 1544914-24-0)

Methyl 5-cyclobutylpiperidine-3-carboxylate, with the CAS registry number 1544914-24-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development.

The structure of methyl 5-cyclobutylpiperidine-3-carboxylate consists of a piperidine ring substituted with a cyclobutyl group at position 5 and a methyl ester group at position 3. The cyclobutyl moiety introduces unique steric and electronic properties, making this compound a valuable substrate for further functionalization and biological evaluation.

Recent studies have highlighted the potential of methyl 5-cyclobutylpiperidine-3-carboxylate as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of neuroprotective agents and antidepressant drugs. The compound's ability to modulate neurotransmitter systems, such as serotonin and dopamine, has drawn attention from pharmaceutical companies.

In terms of synthesis, methyl 5-cyclobutylpiperidine-3-carboxylate can be prepared through various routes, including ring-opening reactions and esterification processes. The use of catalytic asymmetric synthesis has been reported to enhance the efficiency and selectivity of its production, making it more accessible for large-scale applications.

The pharmacokinetic properties of methyl 5-cyclobutylpiperidine-3-carboxylate have also been investigated. Studies indicate that this compound exhibits favorable absorption and bioavailability profiles, which are critical for its potential use as an oral medication. Additionally, its metabolic stability has been assessed, providing insights into its suitability for long-term therapeutic applications.

From an environmental perspective, the biodegradability and ecotoxicological effects of methyl 5-cyclobutylpiperidine-3-carboxylate have been studied to ensure its safe handling and disposal. These studies are essential for complying with regulatory standards and minimizing ecological impacts.

In conclusion, methyl 5-cyclobutylpiperidine-3-carboxylate (CAS No. 1544914-24-0) is a versatile compound with promising applications in drug discovery and development. Its unique structure, combined with recent advancements in synthesis and pharmacology, positions it as a valuable tool for researchers in the field of medicinal chemistry.

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